Cas no 26308-39-4 (1-ethyl-3-methyl-4-nitro-1h-pyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-3-methyl-4-nitro-1h-pyrazole-5-carboxylic acid
• CAS No: 26308-39-4
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• MDL: MFCD00207991
• CID: 914416
• PubChem ID: 10465354
• Update Time: 2025-06-13

1-ethyl-3-methyl-4-nitro-1h-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methyl-4-nitro-1h-pyrazole-5-carboxylic acid
• 2-ethyl-5-methyl-4-nitropyrazole-3-carboxylic acid
• 1-Ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylicacid
• SCHEMBL5416311
• BBA30839
• DTXSID30440339
• AKOS003673829
• CS-0298181
• 26308-39-4
• A818369
• Oprea1_216180
• 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-methyl-4-nitro-
• EN300-95380

• MDL： MFCD00207991
• Inchi： 1S/C7H9N3O4/c1-3-9-6(7(11)12)5(10(13)14)4(2)8-9/h3H2,1-2H3,(H,11,12)
• InChI Key： XZQJNUKCAVEBHU-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)=NN1CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05900
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.94000
• LogP: 1.34100

1-ethyl-3-methyl-4-nitro-1h-pyrazole-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-ethyl-3-methyl-4-nitro-1h-pyrazole-5-carboxylic acid

Research Brief on 1-Ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic Acid (CAS: 26308-39-4): Recent Advances and Applications

1-Ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS: 26308-39-4) is a nitro-substituted pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel anti-inflammatory, antimicrobial, and anticancer agents. The unique structural features of this compound, such as the nitro group and carboxylic acid functionality, make it a valuable scaffold for further chemical modifications and drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid as a precursor in the synthesis of pyrazole-based kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases involved in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to optimize the structure-activity relationship (SAR) of these derivatives, leading to the identification of promising lead compounds with improved selectivity and efficacy.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the antimicrobial potential of 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid derivatives. The research team synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. Several compounds displayed significant antibacterial effects, particularly against Gram-positive pathogens, suggesting their potential as novel antimicrobial agents. The study also explored the mechanism of action, revealing that these derivatives interfere with bacterial cell wall synthesis, a target distinct from conventional antibiotics.

Beyond its pharmaceutical applications, 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid has also been investigated in agrochemical research. A 2022 patent application disclosed its use as a key intermediate in the synthesis of herbicides and fungicides. The nitro group in the pyrazole ring was found to enhance the bioactivity of these agrochemicals, providing improved pest control efficacy. This dual utility in both pharmaceutical and agrochemical domains underscores the compound's versatility and industrial relevance.

In conclusion, recent research on 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS: 26308-39-4) has expanded our understanding of its potential applications in drug discovery and agrochemical development. The compound's unique structural properties and reactivity make it a valuable building block for the synthesis of diverse bioactive molecules. Future studies are expected to further explore its therapeutic potential, particularly in addressing unmet medical needs such as antibiotic resistance and targeted cancer therapies. Continued innovation in synthetic methodologies and SAR optimization will likely unlock new opportunities for this promising pyrazole derivative.